Cas no 4250-81-1 (1-Phenyl-1-pentyne)

• Product Name: 1-Phenyl-1-pentyne
• CAS No: 4250-81-1
• MF: C₁₁H₁₂
• MW: 144.212983131409
• MDL: MFCD00039959
• CID: 84973
• PubChem ID: 87574576
• Update Time: 2025-05-19

1-Phenyl-1-pentyne Chemical and Physical Properties

Names and Identifiers

• Pent-1-yn-1-ylbenzene
• Phenylpentyne
• Phenyl n-propyl acetylene
• 1-Phenyl-1-pentyne
• pent-1-ynylbenzene
• 1-Phenyl-2-propylacetylene
• 1-Pentyne,1-phenyl- (7CI,8CI)
• Benzene, 1-pentynyl- (9CI)
• 1-Pentynylbenzene
• Phenylpropylacetylene
• Benzene, 1-pentynyl-
• DEGIOKWPYFOHGH-UHFFFAOYSA-N
• 1-Pentynylbenzene #
• 1-Phenyl-1-pentyne, AldrichCPR
• SBB008966
• FCH1117619
• AX8060121
• P0359
• InChI=1/C1
• NS00047820
• AKOS015840578
• D97343
• InChI=1/C11H12/c1-2-3-5-8-11-9-6-4-7-10-11/h4,6-7,9-10H,2-3H2,1H
• 4250-81-1
• DTXSID20195285
• CS-0066389
• EINECS 224-211-4
• MFCD00039959
• D73344
• FT-0608229
• DB-050920

• MDL： MFCD00039959
• Inchi： 1S/C11H12/c1-2-3-5-8-11-9-6-4-7-10-11/h4,6-7,9-10H,2-3H2,1H3
• InChI Key： DEGIOKWPYFOHGH-UHFFFAOYSA-N
• SMILES： C(C)CC#CC1C=CC=CC=1
• BRN： 1853156

Computed Properties

• Exact Mass: 144.09400
• Monoisotopic Mass: 144.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.903
• Boiling Point: 214°C
• Flash Point: 83 °C
• Refractive Index: 1.54-1.542
• Water Partition Coefficient: Not miscible or difficult to mix in water.
• PSA: 0.00000
• LogP: 2.83820
• Solubility: Uncertain

1-Phenyl-1-pentyne Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39-S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-Phenyl-1-pentyne

Recent Advances in the Study of 1-Phenyl-1-pentyne (CAS: 4250-81-1) in Chemical Biology and Pharmaceutical Research

1-Phenyl-1-pentyne (CAS: 4250-81-1) is a phenyl-substituted alkyne compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a crucial building block in organic synthesis, particularly in the development of novel drug candidates and bioactive molecules. Recent studies have explored its potential in click chemistry, medicinal chemistry, and materials science, highlighting its unique reactivity and functional properties.

In the context of drug discovery, 1-Phenyl-1-pentyne has been utilized as a key intermediate in the synthesis of small-molecule inhibitors targeting various disease pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of kinase inhibitors, where its alkyne moiety facilitated selective binding to target proteins. The study reported enhanced pharmacokinetic properties and reduced off-target effects, making it a promising scaffold for further optimization.

Another groundbreaking application of 1-Phenyl-1-pentyne lies in its role in bioorthogonal chemistry. Researchers have leveraged its reactivity in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions to label biomolecules in live cells. A recent Nature Chemical Biology publication (2024) highlighted its use in probing protein-protein interactions, enabling real-time visualization of cellular processes with minimal interference. This approach has opened new avenues for studying complex biological systems and disease mechanisms.

Beyond its biological applications, 1-Phenyl-1-pentyne has also shown promise in materials science. A 2024 study in Advanced Materials reported its incorporation into conjugated polymers, resulting in materials with enhanced electronic properties for use in organic electronics and sensors. The compound's ability to modulate π-conjugation and electron density has made it a valuable component in the design of functional materials.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 1-Phenyl-1-pentyne. Recent efforts have focused on developing greener synthetic routes, such as catalytic hydrogenation and flow chemistry, to improve yield and reduce environmental impact. A 2023 Green Chemistry article detailed a novel catalytic system that achieved >90% yield under mild conditions, marking a significant step forward in sustainable production.

In conclusion, 1-Phenyl-1-pentyne (CAS: 4250-81-1) continues to be a molecule of great interest in multidisciplinary research. Its unique chemical properties and broad applicability make it a valuable tool for scientists exploring new frontiers in drug development, chemical biology, and materials science. Future research directions may include further optimization of its synthetic accessibility and exploration of its potential in emerging fields such as targeted drug delivery and theranostics.